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Compound of Interest

Compound Name: Monuron TCA

CAS No.: 140-41-0

Cat. No.: B087056

Get Quote

Executive Summary
Monuron TCA (CAS: 140-41-0) is the trichloroacetic acid salt of 3-(4-chlorophenyl)-1,1-

dimethylurea.[1] Historically utilized as a non-selective soil sterilant (Trade Name: Urox), it

represents a classic example of synergistic salt engineering. By protonating the weak urea

base of Monuron with the strong organic acid TCA, the resulting ionic complex exhibits altered

solubility, melting point, and bioavailability compared to its parent compounds.

For the development scientist, Monuron TCA demonstrates how salt selection can modify the

physicochemical landscape of a lipophilic active pharmaceutical ingredient (API)—in this case,

Monuron—enhancing its soil mobility and immediate phytotoxicity.

Chemical Identity & Structural Analysis
Monuron TCA is an ion pair formed between the protonated dimethylurea moiety and the

trichloroacetate anion.[1]

Nomenclature & Identification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b087056#bc-rfq
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-of-monuron-tca
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-of-monuron-tca
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-of-monuron-tca
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Technical Specification

IUPAC Name
3-(4-chlorophenyl)-1,1-dimethyluronium

trichloroacetate

CAS Registry Number 140-41-0

Molecular Formula C₁₁H₁₂Cl₄N₂O₃

Molecular Weight 362.04 g/mol

Component A (Base)
Monuron (MW 198.65); pKa ~1-2 (Very weak

base)

Component B (Acid)
Trichloroacetic Acid (MW 163.39); pKa 0.66

(Strong acid)

Stoichiometry 1:1 Molar Ratio

Structural Formation (Graphviz Diagram)
The following diagram illustrates the proton transfer mechanism driving the salt formation.[1]
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Figure 1: Synthesis logic showing the protonation of the urea nitrogen by TCA to form the

stable crystalline salt.[1]

Physical & Chemical Characteristics
The formation of the salt drastically depresses the melting point relative to the parent Monuron,

a phenomenon often exploited in "ionic liquid" or "deep eutectic solvent" research.
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Physicochemical Data Table
Property Value Contextual Note

Physical State Crystalline Solid White to off-white prisms.[1]

Melting Point 78 – 81 °C

Significantly lower than

Monuron (174°C), indicating

lower lattice energy typical of

large organic salts.

Solubility (Water) 918 mg/L (approx.[1] 0.09%)

~4x higher than Monuron base

(230 mg/L).[1] Salt formation

improves aqueous solubility.[1]

Solubility (Methanol) 177 g/kg
High solubility in polar organic

solvents.[1]

Solubility (Xylene) 91 g/kg
Retains lipophilic character

due to the chlorophenyl ring.[1]

Vapor Pressure Low (< 10⁻⁶ mmHg)

Solid state is non-volatile,

though TCA can dissociate and

volatilize at high heat.

pH (Sat. Soln) Acidic
Hydrolysis releases free TCA,

lowering pH.[1]

Stability Profile
Hydrolytic Stability: Stable in neutral media.[1][2] In alkaline conditions (pH > 9), the salt

dissociates, and Monuron may further hydrolyze to 4-chloroaniline (toxic).[1]

Thermal Stability: Decomposes above melting point.[1] Emits toxic fumes of Nitrogen Oxides

(NOx) and Hydrogen Chloride (HCl).[1]

Incompatibility: Highly reactive with strong bases (liberates heat and free base) and strong

reducing agents.[1]

Mechanism of Action (Dual-Pathway)
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Monuron TCA acts as a "double-barreled" bioactive agent.[1] The salt dissociates in the soil

solution/biological matrix, allowing each component to target distinct physiological pathways.[1]

Pathway Visualization
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Figure 2: The synergistic mechanism where Monuron inhibits energy production while TCA

disrupts structural integrity.[1]

Analytical Methodology: HPLC-UV Quantification
For researchers characterizing this compound, High-Performance Liquid Chromatography

(HPLC) is the gold standard.[1] Gas Chromatography (GC) is not recommended without

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body#technical-monograph-physicochemical-profiling-of-monuron-tca
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/product/b087056/docs?utm_src=pdf-body-img#technical-monograph-physicochemical-profiling-of-monuron-tca
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


derivatization due to the thermal instability of the urea bridge.[1]

Validated Protocol: Reverse-Phase HPLC
Objective: Separate Monuron from potential hydrolysis products (4-chloroaniline) and quantify

purity.

Reagents & Equipment:
Column: C18 (Octadecylsilyl), 250 mm x 4.6 mm, 5 µm particle size (e.g., Agilent Zorbax or

Phenomenex Luna).[1]

Mobile Phase: Acetonitrile : Water (with 0.1% Phosphoric Acid) [60:40 v/v].[1]

Note: Acidic buffer prevents peak tailing of the urea nitrogen.

Flow Rate: 1.0 mL/min.[1]

Detection: UV-Vis Diode Array at 248 nm (Monuron λmax).

Temperature: 25°C.

Step-by-Step Workflow:
Standard Preparation: Dissolve 10 mg Monuron TCA reference standard in 10 mL Methanol

(Stock A). Dilute to 10-100 µg/mL with Mobile Phase.[1]

Sample Extraction:

Weigh 1 g of sample (soil/formulation).[1]

Extract with 20 mL Methanol (sonicate 15 min).

Filter through 0.45 µm PTFE membrane.[1]

Injection: Inject 20 µL of filtered extract.

Integration: Monuron elutes approx. 4-6 mins (depending on column void volume). TCA is

generally transparent at 248 nm or elutes near the void volume; this method quantifies the
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Monuron active moiety.[1]

Analytical Logic (Self-Validation)
Linearity Check: R² > 0.999 over 10-100 µg/mL range.[1]

System Suitability: Tailing factor must be < 1.5. If tailing occurs, increase buffer ionic strength

(add 20mM Ammonium Acetate).[1]

Specificity: Verify absence of interference at the retention time of 4-chloroaniline

(degradation product), which typically elutes earlier than Monuron.

Safety & Toxicology Profile
While Monuron TCA is an effective chemical tool, it poses specific hazards that must be

managed in a research setting.

Acute Toxicity: Oral LD50 (Rat) ~3700 mg/kg (Monuron base).[1][2] The TCA component

adds corrosive potential to mucous membranes.[1]

Chronic Risks: Monuron is classified as a suspected carcinogen (Group 3 or similar

depending on agency).[1]

Handling Protocol:

Use full PPE (Nitrile gloves, safety goggles, N95 dust mask).[1]

Weigh in a fume hood to avoid inhalation of dust.[1]

Disposal: Incineration with scrubber for HCl/NOx. Do not discharge into water systems

(persistent groundwater contaminant).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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